N-(4-methylphenyl)-9-oxo-9H-fluorene-1-carboxamide

• IUPAC Name: N-(4-methylphenyl)-9-oxofluorene-1-carboxamide
• InChI: InChI=1S/C21H15NO2/c1-13-9-11-14(12-10-13)22-21(24)18-8-4-7-16-15-5-2-3-6-17(15)20(23)19(16)18/h2-12H,1H3,(H,22,24)
• InChI Key: TWAJKRUYQCGCBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=CC3=C2C(=O)C4=CC=CC=C34
• Molecular Formula: C21H15NO2
• Molecular Weight: 313.3 g/mol

Description

Synthesis Analysis

The synthesis of fluorene derivatives, including N-(4-methylphenyl)-9-oxo-9H-fluorene-1-carboxamide, involves several steps, starting from basic fluorene or its halogenated forms. The synthesis process can involve nucleophilic substitution reactions, condensation, and functionalization of the fluorene core. A specific method described involves the nucleophilic fluorodisplacement of p-fluorobenzonitrile followed by alkaline hydrolysis of the intermediate bis(ether nitrile) to introduce the desired functional groups onto the fluorene scaffold (Hsiao, Yang, & Lin, 1999).

Mechanism of Action

The mechanism of action for similar compounds can vary widely depending on their chemical structure and the context in which they’re used. For instance, some sulfonamides have applications in medicinal chemistry.

Safety and Hazards

Safety data sheets provide information on the potential hazards of similar compounds. For instance, 4-Methoxyphenol is known to be harmful if swallowed and may cause an allergic skin reaction.